N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide
Overview
Description
N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide, also known as CMTS, is a novel synthetic compound that has recently been studied for its potential applications in scientific research. CMTS is a highly versatile molecule, with a wide range of applications in biochemical and physiological research, as well as potential applications in drug development.
Mechanism of Action
The exact mechanism of action of N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide is still not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes, which in turn affects the biochemical and physiological processes of the body. It is also believed that this compound may act as an inhibitor of certain proteins, which can affect the body’s response to certain drugs.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects on the body. It has been shown to affect the activity of certain enzymes, which in turn can affect the body’s biochemical and physiological processes. It has also been shown to affect the activity of certain proteins, which can affect the body’s response to certain drugs. This compound has also been shown to affect the activity of certain hormones, which can affect the body’s metabolic processes.
Advantages and Limitations for Lab Experiments
The main advantage of using N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide in laboratory experiments is that it is a relatively safe and easy to use compound. It is also relatively inexpensive and can be easily synthesized in a laboratory setting. The main limitation of this compound is that its exact mechanism of action is still not fully understood. This can make it difficult to accurately predict the effects of the compound on the body.
Future Directions
There are several potential future directions for the use of N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide in scientific research. It could be used to study the effects of different drugs on the body, as well as to study the effects of various compounds on the body. It could also be used to study the effects of different hormones on the body, as well as to study the effects of different enzymes on the body. Additionally, this compound could be used to study the effects of different proteins on the body, as well as to study the effects of different environmental factors on the body. Finally, this compound could be used to study the effects of different genetic mutations on the body.
Synthesis Methods
N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide can be synthesized in a multi-step process that involves the use of several different reagents and catalysts. The first step involves the reaction of cyclopropyl bromide with methylamine in the presence of a base to form an intermediate compound. This intermediate compound is then reacted with thiazole-5-sulfonyl chloride in the presence of a base to form this compound. This synthesis method is relatively straightforward and can be performed in a laboratory setting.
Scientific Research Applications
N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide has been studied for its potential applications in biochemical and physiological research. It has been used to study the effects of various compounds on the human body, as well as to study the effects of different drugs on the body. This compound has also been studied for its potential applications in drug development. It has been used to study the effects of different drugs on the human body, as well as to study the effects of various compounds on the body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide involves the reaction of cyclopropylamine with 4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "Cyclopropylamine", "4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonyl chloride", "Base (e.g. triethylamine)" ], "Reaction": [ "Add cyclopropylamine to a solution of 4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonyl chloride in a suitable solvent such as dichloromethane or chloroform.", "Add a base such as triethylamine to the reaction mixture to facilitate the reaction.", "Stir the reaction mixture at room temperature for several hours until the reaction is complete.", "Extract the product with a suitable solvent such as ethyl acetate or dichloromethane.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
485842-33-9 |
Molecular Formula |
C8H13N3O2S2 |
Molecular Weight |
247.3 |
Purity |
95 |
Origin of Product |
United States |
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